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Compound of Interest

4-(Benzyloxy)-1-bromo-2-
Compound Name:
(trifluoromethyl)benzene

Cat. No.: B1344088

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and physicochemical
information for 4-(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene (CAS No. 678164-30-2).
This document is intended to support laboratory research and development activities by
providing structured data and procedural guidance.

Chemical and Physical Properties

While comprehensive, experimentally verified physical property data for 4-(Benzyloxy)-1-
bromo-2-(trifluoromethyl)benzene is limited in publicly available literature, information from
various suppliers and databases for the compound and its structural analogs allows for the
compilation of the following properties. It is important to note that the physical form has been
inconsistently reported, with some sources describing it as a liquid and similar compounds as
fused solids.[1][2]
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Property Value Source
Molecular Formula C14H10BrFs0O [311415][6]
Molecular Weight 331.13 g/mol [71[8]
CAS Number 678164-30-2 [41[6][71[9]
Appearance Powder or liquid [1]

Purity >95% [8][10]
Storage Temperature 2-8°C [11]
;I':z;lz;yical Polar Surface Area 9.23 A2 7]
Number of Rotatable Bonds 4 [7]

Note: Some properties are calculated or based on data for structurally similar compounds and

should be used as an estimate.

Safety and Hazard Information

4-(Benzyloxy)-1-bromo-2-(trifluoromethyl)benzene is classified as a hazardous substance.

Strict adherence to safety protocols is essential when handling this compound.

Hazard Classification:

Hazard Statement

Classification

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

(Source: Information extrapolated from safety data sheets of structurally similar compounds)

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Chemical safety goggles or a face shield.[11]

Eye/Face Protection
[12]

Skin Protection Nitrile rubber gloves, lab coat.[12]

) ) Use in a well-ventilated area or under a
Respiratory Protection )
chemical fume hood.

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[12]

Immediately wash the affected area with soap
_ and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.[11][12]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

Eye Contact eyelids. Remove contact lenses if present and
easy to do. Seek immediate medical attention.
[11][12]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion , _ _ _
mouth with water. Seek immediate medical

attention.

(Source: Information extrapolated from safety data sheets of structurally similar compounds)

Handling and Storage

» Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[11][12] Avoid
contact with skin, eyes, and clothing.[11][13] Do not breathe dust, fume, gas, mist, vapors, or
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spray. Wash hands thoroughly after handling.[13]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[13]
Recommended storage temperature is 2-8°C.[11] Keep away from incompatible materials
such as strong oxidizing agents.

Accidental Release Measures

For small spills, use an inert absorbent material (e.g., sand, silica gel) to contain the spill.[11]
Collect the absorbed material and place it in a suitable container for disposal. Clean the spill
area with a suitable solvent, followed by washing with soap and water.[12] Ensure adequate
ventilation.

Experimental Protocols

Detailed experimental protocols for the synthesis of 4-(Benzyloxy)-1-bromo-2-
(trifluoromethyl)benzene are not readily available in the public domain. However, as a bromo-
substituted aromatic compound, it is a suitable substrate for various cross-coupling reactions.
Below is a representative, generalized protocol for a Suzuki-Miyaura coupling reaction, a
common application for such compounds.

Representative Suzuki-Miyaura Coupling Protocol:

o Reaction Setup: In a dry reaction vessel, combine 4-(Benzyloxy)-1-bromo-2-
(trifluoromethyl)benzene (1.0 equiv.), the desired boronic acid or boronate ester (1.2-1.5
equiv.), and a palladium catalyst such as Pd(PPhs)a (0.02-0.05 equiv.).

e Solvent and Base: Add a suitable solvent system (e.g., a mixture of toluene and water or
dioxane and water) and a base (e.g., K2COs, Cs2COs, or K3sPOa4, 2.0-3.0 equiv.).

o Degassing: Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen)
for 15-30 minutes.

o Reaction: Heat the mixture to the appropriate temperature (typically 80-110 °C) and stir for
the required time (2-24 hours), monitoring the reaction progress by TLC or LC-MS.

o Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent (e.g., ethyl acetate) and wash with water and brine.
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 Purification: Dry the organic layer over anhydrous Na2SOa4 or MgSOa, filter, and concentrate
under reduced pressure. Purify the crude product by flash column chromatography on silica

gel.

Biological Activity and Signaling Pathways

As of the date of this document, there is no specific information in the public domain regarding
the biological activity or the involvement in any signaling pathways of 4-(Benzyloxy)-1-bromo-
2-(trifluoromethyl)benzene or its immediate derivatives. Researchers are encouraged to
perform their own biological assays to determine the activity of this compound.

Visualizations
Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of 4-(Benzyloxy)-1-bromo-2-
(trifluoromethyl)benzene.

Logic Diagram for Suzuki-Miyaura Coupling
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Caption: A logical flow diagram of the key steps in a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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